Cas no 42831-50-5 (5-methyl-1,2-oxazole-4-carboxylic acid)

5-methyl-1,2-oxazole-4-carboxylic acid structure

42831-50-5 structure

Product Name:5-methyl-1,2-oxazole-4-carboxylic acid

CAS No:42831-50-5

Molecular Formula:C₅H₅NO₃

Molecular Weight:127.0981

MDL:MFCD00955655

CID:55607

PubChem ID:1425240

5-methyl-1,2-oxazole-4-carboxylic acid Properties

Names and Identifiers

- 5-Methylisoxazole-4-carboxylic acid
- TIMTEC-BB SBB005909
- 5-METHYL-4-ISOXASOLECARBOXYLIC ACID
- 5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
- 5-Methyl-4-Isooxazolecarboxylic Acid
- 5-METHYLISOXAZOLE-4-CARBOXYLIC
- 5-MethylIsoxazole-4-CarboxalicAcid,Leflunomide
- 5-methyl-1,2-oxazole-4-carboxylic acid
- 5-Methylisoxazole-4-
- 5-methylisoxazole-4-carboxylic acid(SALTDATA: FREE)
- 4-Isoxazolecarboxylic acid, 5-methyl-
- BL2Q213Q2M
- 5-Methylisoxazole-4-carboxylicacid
- Leflunomide impurity D [EP]
- PubChem8652
- Leflunomide Impurity D
- KSC235O3B
- VQBXUKGMJCPBMF-UHFFFAOYSA-
- VQBXUKGMJCPBMF-UH
- VQBXUKGMJCPBMF-UHFFFAOYSA-N
- STR0
- UNII-BL2Q213Q2M
- BB 0237695
- CS-W011150
- Q27274737
- AC-8361
- 42831-50-5
- DTXSID20195503
- 5-Methylisoxazole-4-carboxylic Acid; Leflunomide Imp. D (EP); Leflunomide Impurity D
- BP-10056
- Leflunomide impurity, 5-methylisoxazole-carboxylic acid- [USP]
- SY003327
- 5-methyl-isoxazole-4-carboxylic acid
- 5-Methyl-4-isoxazolecarboxylic acid;5-Methylisoxazole-4-carboxylic acid
- EC 700-400-1
- MFCD00955655
- 5-Methylisoxazole-4-carboxylic acid, 97%
- A826023
- Q-100476
- 5-methyl-1,2-oxazole -4-carboxylic acid
- F2191-0120
- LEFLUNOMIDE IMPURITY, 5-METHYLISOXAZOLE-CARBOXYLIC ACID- [USP IMPURITY]
- AM20100131
- InChI=1/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
- M1740
- AKOS001435060
- PS-3713
- STR05924
- BCP30701
- SCHEMBL439222
- EN300-26675
- 5-methylisoxazole-4-carboxylate;5-Methylisoxazole-4-carboxylic acid
- Z227961392
- FT-0620664
- NS00007353
- LEFLUNOMIDE IMPURITY D [EP IMPURITY]
- CHEMBL1213609
- 5-Methylisoxazol-4-yl carboxylic acid
- 5-Methyl-4-isoxazolecarboxylic acid,97%
- (2-Ethoxy-2-oxoethyl)(triphenyl)phosphonium-13C2 Bromide; (Carbethoxymethyl)triphenylphosphonium-13C2 Bromide; Carboethoxymethyltriphenylphosphonium-13C2 Bromide; Ethoxycarbonylmethyltriphenylphosphonium-13C2 Bromide; NSC 60450-13C2
- STK503383
- 5-Methyl-4-isoxazolecarboxylic acid
- ALBB-005390
- +Expand
- MDL： MFCD00955655
- InChIKey： VQBXUKGMJCPBMF-UHFFFAOYSA-N
- Inchi： 1S/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
- SMILES： O1C(C([H])([H])[H])=C(C(=O)O[H])C([H])=N1
- BRN： 116000

Computed Properties

Exact Mass: 127.02700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 127.027
Heavy Atom Count: 9
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: 0.68120
PSA: 63.33000
Boiling Point: 277.6°C at 760 mmHg
Melting Point: 145.0 to 149.0 deg-C
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 140.3℃
Color/Form: crystal
Solubility: Not determined
Density: 1.348

5-methyl-1,2-oxazole-4-carboxylic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S22;S26;S36/37/39
Safety Instruction： S22-S26-S36/37/39-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： R36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-methyl-1,2-oxazole-4-carboxylic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,2-oxazole-4-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NCC-5g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	97%	5g	$8.00	2024-05-02
A2B Chem LLC	AB69420-5g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	97%	5g	$7.00	2024-04-20
Aaron	AR003NKO-5g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	98%	5g	$5.00
abcr	AB251934-1 g	5-Methylisoxazole-4-carboxylic acid, 98%; .	42831-50-5	98%	1g	€104.30	2023-04-27
Ambeed	A273491-5g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	97%	5g	$9.0	2024-07-19
Apollo Scientific	OR14300-250mg	5-Methylisoxazole-4-carboxylic acid	42831-50-5		250mg	￡10.00	2023-04-15
Chemenu	CM191195-100g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	97%	100g	$102	2021-08-05
Enamine	EN300-26675-0.05g	5-methyl-1,2-oxazole-4-carboxylic acid	42831-50-5	95%	0.05g	$19.0	2023-09-12
Fluorochem	066197-1g	5-Methylisoxazole-4-carboxylic acid	42831-50-5	97%	1g	￡10.00	2022-03-01
Life Chemicals	F2191-0120-0.25g	"5-methyl-1,2-oxazole-4-carboxylic acid"	42831-50-5	95%+	0.25g	$18.0	2023-11-21